Cas no 2117885-20-6 (3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]-)
3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]-
-
- Inchi: 1S/C12H16N4/c1-15-2-4-16(5-3-15)10-12-6-11(7-13)8-14-9-12/h6,8-9H,2-5,10H2,1H3
- InChI Key: ILLJLWLRPUGQLN-UHFFFAOYSA-N
- SMILES: C1=NC=C(CN2CCN(C)CC2)C=C1C#N
3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692429-0.05g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 0.05g |
$972.0 | 2023-06-01 | ||
| Enamine | EN300-692429-0.1g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 0.1g |
$1019.0 | 2023-06-01 | ||
| Enamine | EN300-692429-0.25g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 0.25g |
$1065.0 | 2023-06-01 | ||
| Enamine | EN300-692429-0.5g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 0.5g |
$1111.0 | 2023-06-01 | ||
| Enamine | EN300-692429-1.0g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 1g |
$1157.0 | 2023-06-01 | ||
| Enamine | EN300-692429-2.5g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 2.5g |
$2268.0 | 2023-06-01 | ||
| Enamine | EN300-692429-5.0g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 5g |
$3355.0 | 2023-06-01 | ||
| Enamine | EN300-692429-10.0g |
5-[(4-methylpiperazin-1-yl)methyl]pyridine-3-carbonitrile |
2117885-20-6 | 10g |
$4974.0 | 2023-06-01 |
3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]-
Comprehensive Overview of 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2117885-20-6)
3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2117885-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridinecarbonitrile core and piperazinylmethyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.
The molecular structure of 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- features a pyridine ring, which is a nitrogen-containing heterocycle known for its versatility in medicinal chemistry. The addition of the carbonitrile group enhances its reactivity, making it a valuable building block for more complex structures. The 4-methyl-1-piperazinylmethyl moiety further contributes to its pharmacological relevance, as piperazine derivatives are commonly found in drugs targeting the central nervous system (CNS) and other therapeutic areas.
One of the most compelling aspects of 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- is its role in the development of novel small-molecule inhibitors. With the growing demand for targeted therapies in oncology and neurology, this compound has emerged as a promising candidate for modulating specific biological pathways. Its ability to interact with enzymes and receptors makes it a focal point in high-throughput screening and structure-activity relationship (SAR) studies.
In recent years, the pharmaceutical industry has witnessed a surge in the use of 3-Pyridinecarbonitrile derivatives for designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's piperazine component is particularly noteworthy, as it improves solubility and bioavailability—key factors in drug formulation. This aligns with the current trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical research.
Beyond its pharmaceutical applications, 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- is also explored in material science. Its robust chemical framework makes it suitable for developing advanced polymers and coatings with enhanced thermal stability. Researchers are investigating its potential in creating smart materials for electronics and nanotechnology, addressing the need for innovative solutions in sustainable technology.
The synthesis of 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as microwave-assisted synthesis and catalysis are increasingly employed to streamline production, reflecting the industry's shift toward greener and more efficient methodologies. This resonates with the global emphasis on green chemistry and reducing environmental impact.
Market dynamics for 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- are influenced by its demand in both academic and industrial settings. As pharmaceutical companies invest heavily in drug discovery pipelines, the need for high-quality intermediates like this compound continues to rise. Additionally, the compound's relevance in bioconjugation and proteomics research further expands its commercial potential.
For researchers seeking reliable sources of 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]-, it is essential to partner with reputable suppliers who adhere to stringent quality standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify the compound's purity and structural integrity, ensuring consistency across batches.
In conclusion, 3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2117885-20-6) represents a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical development to advanced materials, driven by its unique structural features and functional groups. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
2117885-20-6 (3-Pyridinecarbonitrile, 5-[(4-methyl-1-piperazinyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)